Methyl 8-oxa-5-azaspiro[3.5]nonane-7-carboxylate
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Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and reactivity . Unfortunately, specific information on these properties for “Methyl 8-oxa-5-azaspiro[3.5]nonane-7-carboxylate” is not available in the sources I have access to.Scientific Research Applications
Synthesis and Chemical Reactivity
- Substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates, which are structurally similar to Methyl 8-oxa-5-azaspiro[3.5]nonane-7-carboxylate, have been synthesized through a highly regioselective 1,3-dipolar cycloaddition process. This method highlights the compound's potential as a versatile intermediate in organic synthesis (Molchanov & Tran, 2013).
- The transformation of [(5,6-Dihydro-4H-1,2-oxazin-3-yl)methyl]malonates into substituted methyl 7-oxo-1-oxa-6-azaspiro[4.4]nonane-8-carboxylates under catalytic hydrogenation conditions showcases the compound's role in facilitating the synthesis of complex spirocyclic structures (Sukhorukov et al., 2008).
Potential Biological Applications
- Spirocyclic compounds, including those related to Methyl 8-oxa-5-azaspiro[3.5]nonane-7-carboxylate, have been identified as cores in natural or synthetic products possessing significant biological activities. This underscores their potential in the development of new therapeutic agents (Sinibaldi & Canet, 2008).
Novel Synthetic Pathways
- Research on the synthesis of functionalized γ-spirolactone and 2-oxabicyclo[3.3.0]octane derivatives, through nucleophilic ring opening reactions, further demonstrates the compound's relevance in creating bioactive structural motifs (Santos et al., 2000).
Environmental and Material Science Applications
- The removal efficiency of a calix[4]arene-based polymer for water-soluble carcinogenic direct azo dyes and aromatic amines introduces a new application spectrum for spirocyclic compounds in environmental science. This work suggests their potential use in water purification and treatment processes (Akceylan, Bahadir, & Yılmaz, 2009).
properties
IUPAC Name |
methyl 8-oxa-5-azaspiro[3.5]nonane-7-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO3/c1-12-8(11)7-5-10-9(6-13-7)3-2-4-9/h7,10H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNBJWXGMUCBDKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CNC2(CCC2)CO1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2287332-53-8 |
Source
|
Record name | methyl 8-oxa-5-azaspiro[3.5]nonane-7-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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